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Compound of Interest

2-(2-Bromophenoxy)-N-
Compound Name:

methylethanamine
CAS No.: 915920-44-4

Cat. No.: B1341840

Get Quote

\ J

Document Control:

e Subject: 2-(2-Bromophenoxy)-N-methylethanamine

o CAS Registry Number: 886851-37-2[1][2][3]

o Document Type: Technical Safety & Handling Whitepaper

+ Target Audience: Medicinal Chemists, Process Safety Engineers, and EHS Officers.

Chemical Architecture & Strategic Context
Molecular Identity

This compound is a specialized phenoxyethylamine derivative.[2] It serves as a critical scaffold
in the synthesis of central nervous system (CNS) active agents, particularly selective
norepinephrine reuptake inhibitors (NRIS). Its structure features an ortho-brominated phenyl
ring ether-linked to an N-methylethylamine chain.[2]
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Property Specification

IUPAC Name 2-(2-Bromophenoxy)-N-methylethanamine
CAS Number 886851-37-2

Molecular Formula CoH12BrNO

Molecular Weight 230.10 g/mol

Colorless to pale yellow liquid (Free Base) /

Physical State ] )
White Solid (HCI Salt)

Soluble in DCM, Methanol, DMSO; sparingly

Solubilit
Y soluble in water (Free Base)

Synthetic Relevance (The "Why")

In drug discovery, this fragment is valuable because the ortho-bromo substituent provides:

» Steric Bulk: Restricts rotation around the ether linkage, locking the conformation for receptor
binding.

o Metabolic Blocking: The halogen protects the phenyl ring from rapid oxidative metabolism at
the ortho position.

e Functional Handle: The bromine allows for further diversification via palladium-catalyzed
cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig amination).[2]

Hazard Identification & Toxicology (E-E-A-T
Analysis)

Core Hazard Directive: Treat as a Corrosive Secondary Amine and Potential Sensitizer.

While specific LD50 data for this exact CAS is limited, a Structure-Activity Relationship (SAR)
analysis with analogous compounds (e.g., Atomoxetine intermediates, simple
phenoxyethylamines) mandates the following risk profile.

The Amine Threat (Immediate Acute Hazard)
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The N-methylamine moiety (pKa ~9.5-10.[2]5) is a strong base.[2]

e Mechanism: Upon contact with mucosal membranes (eyes, lungs) or skin, the free amine

rapidly protonates, extracting protons from tissue water. This generates hydroxide ions (

), leading to liquefaction necrosis.[2]

o Causality: Unlike acid burns (which coagulate proteins and form a scab), amine burns

saponify fats and penetrate deeper into the tissue, often causing delayed onset pain.

The Halogenated Aromatic Threat (Systemic/Chronic

Hazard)[2]

» Hepatotoxicity Risk: Halogenated aromatic ethers can undergo bioactivation to reactive

guinone-methides or epoxides in the liver.[2]

e Environmental Persistence: The C-Br bond is robust.[2] Spills into waterways may result in

bioaccumulation in aquatic organisms due to increased lipophilicity (LogP > 2.5).

3HS Classification (Derived)[2]

Hazard Class Category H-Code Statement
: Causes severe skin
Skin )
) o 1B (Conservative) H314 burns and eye
Corrosion/Irritation
damage.[2]
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302 2]
o ) May cause an allergic
Sensitization, Skin 1 H317 . )
skin reaction.[4]
Toxic to aquatic life
Aquatic Toxicity 2 H411 with long-lasting

effects.[2]

Operational Safety & Handling Protocols

Storage: The Carbonate Formation Cycle
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Secondary amines are "CO2z scavengers." If stored improperly, 2-(2-Bromophenoxy)-N-
methylethanamine will react with atmospheric carbon dioxide to form carbamate salts.[2]

e Protocol: Store under an inert atmosphere (Argon or Nitrogen).

» Validation: Before use, check the physical state. A liquid turning into a crusty solid indicates
carbamate formation.[2]

Handling Workflow Visualization
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Figure 1: Safe handling lifecycle. Note the critical control points where exposure risk is highest.

Synthesis & Workup Protocol (Self-Validating System)

Scenario: Extracting the free base from a reaction mixture.
e Selection of Solvent: Use Dichloromethane (DCM) rather than Diethyl Ether.[2]

o Reasoning: The brominated aromatic ring increases density and lipophilicity. DCM is non-
flammable and solubilizes the heavy halogenated amine better than ether, reducing the
volume of solvent needed (Green Chemistry principle).

e pH Control (The Validation Step):
o Adjust aqueous layer pH to >12 using NaOH.

o Check: Use a pH strip.[2] If pH < 10, the amine remains protonated (water-soluble) and
yield will be lost.[2]

e Phase Separation:
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o The product will be in the bottom organic layer (DCM is denser than water).

o Warning: Do not confuse layers; this is a common error that leads to disposing of the
product.

Emergency Response & Environmental Fate
Exposure Response Logic

Immediate action is required to prevent permanent tissue damage from the amine functionality.

Exposure Incident
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Figure 2: Triage flowchart for acute exposure.[2] Note: Do not use acidic neutralization
(vinegar) on skin, as the heat of neutralization can worsen the burn.

Spill Management
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e Small Spill (<10 mL): Absorb with vermiculite or sand.[2] Do not use paper towels (amines
can react exothermically with cellulose/paper in the presence of oxidizers, though less likely
here, it is bad practice).

o Decontamination: Wipe the area with dilute (5%) acetic acid or citric acid after the bulk
material is removed to neutralize trace amines, then wash with soap and water.

References & Authority

e Sigma-Aldrich. (2024).[2] Safety Data Sheet for 2-(2-Bromophenoxy)-N,N-
dimethylethanamine (Analogous Structure).

e American Chemistry Council. (2023).[2] Guidelines for Safe Handling of Amines.

e PubChem. (2024).[2] Compound Summary: Phenoxyethylamines and Halogenated
Derivatives. National Library of Medicine.

 Fisher Scientific. (2024).[2] GHS Classification for Secondary Amines.

o AChemBlock. (2024).[2] Product Specification: 2-(2-Bromophenoxy)-N-methylethanamine
(CAS 886851-37-2).[2]

Disclaimer: This guide is for research and development purposes only. It assumes the user is a
trained professional equipped with appropriate PPE (Nitrile gloves, chemical splash goggles,
and fume hood).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-(2-Bromophenoxy)-N,N-dimethylethanamine [sigmaaldrich.com]

e 2. CAS 2474-07-9: 2-(4-Bromophenoxy)-N,N-dimethylethylamine [cymitquimica.com]
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o 3. 2-(2-Bromophenoxy)-N,N-dimethylethanamine 95% | CAS: 886851-37-2 | AChemBlock
[achemblock.com]

e 4. americanchemistry.com [americanchemistry.com]

» To cite this document: BenchChem. [Technical Handling & Risk Assessment Guide: 2-(2-
Bromophenoxy)-N-methylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341840/docs#technical-handling-risk-assessment-
guide-2-2-bromophenoxy-n-methylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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